Cas no 28090-15-5 (Benzoic acid,4-[(3-methyl-2-buten-1-yl)oxy]-)

• Product Name: Benzoic acid,4-[(3-methyl-2-buten-1-yl)oxy]-
• CAS No: 28090-15-5
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 279620
• PubChem ID: 267137
• Update Time: 2025-04-19

Benzoic acid,4-[(3-methyl-2-buten-1-yl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[(3-methyl-2-buten-1-yl)oxy]-
• 4-prenyloxybenzoic acid
• DTXSID20295911
• KLZJDQVTNOMAKU-UHFFFAOYSA-N
• 28090-15-5
• AKOS000202888
• 4-(3-methylbut-2-enoxy)benzoic acid
• A819407
• SCHEMBL3316632
• NSC-106253
• 4-(3-Methyl-but-2-enyloxy)-benzoic acid
• CHEMBL376892
• valencic acid
• NSC106253

• Inchi： 1S/C12H14O3/c1-9(2)7-8-15-11-5-3-10(4-6-11)12(13)14/h3-7H,8H2,1-2H3,(H,13,14)
• InChI Key： KLZJDQVTNOMAKU-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1)C/C=C(\C)/C

Computed Properties

• Exact Mass: 206.09432
• Monoisotopic Mass: 206.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.112
• Boiling Point: 344°Cat760mmHg
• Flash Point: 130.8°C
• Refractive Index: 1.541
• PSA: 46.53
• LogP: 2.72980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids